
A Comprehensive Spectroscopic Guide to Ethyl
2-carbamoyloxybenzoate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethyl 2-carbamoyloxybenzoate

CAS No.: 88599-32-0

Cat. No.: B1212020

Get Quote

Abstract: Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid, a core structure in

numerous pharmaceutical compounds. Its precise structural confirmation is paramount for

researchers in medicinal chemistry and drug development. While a complete, published

spectroscopic dataset for this specific molecule is not readily available, this guide provides a

comprehensive, in-depth analysis of its expected spectroscopic characteristics. By leveraging

established principles and data from closely related analogs, we present a predictive but

technically grounded exploration of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data for Ethyl 2-carbamoyloxybenzoate, offering a valuable

reference for its synthesis and characterization.

Introduction
Ethyl 2-carbamoyloxybenzoate, also known as 2-(ethoxycarbonyl)phenyl carbamate, is

structurally derived from ethyl salicylate, where the phenolic hydroxyl group is functionalized as

a carbamate ester. This modification can significantly alter the molecule's chemical properties,

biological activity, and metabolic profile. Therefore, unambiguous characterization using

modern spectroscopic techniques is a critical step in any research or development workflow.
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This document serves as a detailed technical guide, explaining the theoretical underpinnings

and providing practical, field-proven insights into the expected spectroscopic data.

The analysis herein is built upon a foundation of data from analogous structures, including ethyl

salicylate, ethyl benzoate, and various phenyl carbamates. This comparative approach allows

for a robust prediction of the spectral features of the target molecule.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
Principle & Causality: ¹H NMR spectroscopy provides detailed information about the chemical

environment of hydrogen atoms within a molecule. The chemical shift (δ) of a proton is

influenced by the electron density around it. Electron-withdrawing groups (like carbonyls and

oxygen atoms) deshield protons, shifting their signals downfield (to higher ppm values), while

electron-donating groups cause an upfield shift. Spin-spin coupling between adjacent, non-

equivalent protons results in the splitting of signals, providing valuable connectivity data.

Experimental Protocol:
Sample Preparation: Dissolve approximately 5-10 mg of Ethyl 2-carbamoyloxybenzoate in

~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

Data Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure an adequate

number of scans to achieve a good signal-to-noise ratio.

Processing: Process the resulting Free Induction Decay (FID) with Fourier transformation,

phase correction, and baseline correction. Calibrate the chemical shift scale to the residual

solvent peak (e.g., CDCl₃ at 7.26 ppm).

Predicted Spectrum and Interpretation:
The predicted ¹H NMR spectrum is based on the structure of ethyl salicylate, with modifications

accounted for by the carbamate group.[1][2]

Table 1: Predicted ¹H NMR Data for Ethyl 2-carbamoyloxybenzoate (in CDCl₃)
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Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment Rationale

~8.0 - 7.9 dd 1H ~7.8, 1.8 H-6

This proton is

ortho to the

electron-

withdrawing

ester

carbonyl

group,

causing a

significant

downfield

shift. It is

coupled to H-

5 (ortho) and

H-4 (meta).

~7.6 - 7.5 ddd 1H ~8.0, 7.5, 1.8 H-4

This proton is

deshielded by

both the ester

and

carbamate

groups. It

exhibits

coupling to H-

3 (ortho), H-5

(ortho), and

H-6 (meta).

~7.3 - 7.2 ddd 1H ~8.0, 7.5, 1.2 H-5 This proton is

ortho to the

carbamate

group and

experiences

coupling to H-

4 (ortho), H-6
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(ortho), and

H-3 (meta).

~7.2 - 7.1 dd 1H ~8.0, 1.2 H-3

This proton is

ortho to the

carbamate

group, which

is less

deshielding

than the

hydroxyl in

ethyl

salicylate,

potentially

causing a

slight upfield

shift

compared to

the parent

salicylate. It

is coupled to

H-4 (ortho)

and H-5

(meta).

~5.0 (broad) s 2H - -OCONH₂ The protons

of the primary

carbamate

amine

typically

appear as a

broad singlet

due to

quadrupole

broadening

from the

nitrogen atom

and potential

hydrogen
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bonding. The

chemical shift

can be

variable.

4.41 q 2H 7.1 -OCH₂CH₃

A quartet

resulting from

coupling to

the three

protons of the

adjacent

methyl group.

This is a

characteristic

signal for an

ethyl ester.[1]

1.40 t 3H 7.1 -OCH₂CH₃

A triplet

resulting from

coupling to

the two

protons of the

adjacent

methylene

group.[1]

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
Principle & Causality: ¹³C NMR spectroscopy maps the carbon framework of a molecule. The

chemical shift of each carbon is highly sensitive to its electronic environment, hybridization, and

substitution. Carbonyl carbons are strongly deshielded and appear far downfield, while aliphatic

carbons are found upfield.

Experimental Protocol:
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Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher

concentration (20-50 mg) may be beneficial.

Instrument Setup: Use the same spectrometer, switching to the ¹³C channel.

Data Acquisition: Acquire a proton-decoupled ¹³C spectrum to ensure each unique carbon

appears as a single line. A sufficient number of scans and a suitable relaxation delay are

crucial due to the low natural abundance of ¹³C.

Processing: Process the data similarly to the ¹H spectrum, referencing the solvent peak (e.g.,

CDCl₃ at 77.16 ppm).

Predicted Spectrum and Interpretation:
The predicted shifts are derived from data for ethyl salicylate and known substituent effects of

carbamates.[1][3][4]

Table 2: Predicted ¹³C NMR Data for Ethyl 2-carbamoyloxybenzoate (in CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale

~165.5 C=O (Ester)

The chemical shift is typical for

an aromatic ester carbonyl

carbon.[5]

~154.0 C=O (Carbamate)

The carbamate carbonyl is

also highly deshielded and is

expected in this region,

typically slightly upfield from an

ester carbonyl.[6]

~148.0 C-2

This aromatic carbon is

attached to the electron-

withdrawing carbamate

oxygen, causing a significant

downfield shift.

~134.0 C-4 Aromatic C-H carbon.

~131.0 C-6 Aromatic C-H carbon.

~126.5 C-5 Aromatic C-H carbon.

~124.0 C-3 Aromatic C-H carbon.

~122.0 C-1

The quaternary aromatic

carbon attached to the ester

group. Its chemical shift is

influenced by the ortho-

carbamate substituent.

61.6 -OCH₂CH₃

The methylene carbon of the

ethyl ester group, deshielded

by the adjacent oxygen atom.

[1]

14.1 -OCH₂CH₃

The methyl carbon of the ethyl

ester group, appearing in the

typical aliphatic region.[1]
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Infrared (IR) Spectroscopy
Principle & Causality: IR spectroscopy measures the absorption of infrared radiation by a

molecule, which excites molecular vibrations (stretching, bending). The frequency of absorption

is characteristic of the specific bonds and functional groups present. This makes it an excellent

tool for identifying functional groups.

Experimental Protocol:
Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the

compound with dry potassium bromide and pressing it into a transparent disk. Alternatively,

dissolve the sample in a volatile solvent (e.g., dichloromethane), deposit a thin film on a salt

plate (e.g., NaCl), and allow the solvent to evaporate.

Data Acquisition: Place the sample in an FT-IR spectrometer and acquire the spectrum,

typically over the range of 4000-400 cm⁻¹.

Analysis: Identify the characteristic absorption bands and assign them to the corresponding

functional groups.

Predicted Spectrum and Interpretation:
The spectrum will show characteristic bands for a primary carbamate and an aromatic ester.[7]

[8][9][10]

Table 3: Predicted IR Absorption Bands for Ethyl 2-carbamoyloxybenzoate
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Rationale

~3450 & ~3330
N-H Asymmetric &

Symmetric Stretch
Primary Amine (-NH₂)

Primary amines and

amides show two

distinct N-H stretching

bands. The presence

of these two bands is

a strong indicator of

the -NH₂ group in the

carbamate.[9]

~3070 C-H Aromatic Stretch Aromatic Ring

Characteristic

stretching vibrations

for C-H bonds on a

benzene ring.

~2980 C-H Aliphatic Stretch
Ethyl Group (-CH₂, -

CH₃)

Characteristic

stretching vibrations

for sp³ hybridized C-H

bonds.

~1730 C=O Ester Stretch Ester (-COOEt)

The carbonyl stretch

for an α,β-unsaturated

or aromatic ester

typically appears in

this region. This is

expected to be a very

strong and sharp

absorption.[11]

~1700
C=O Carbamate

Stretch (Amide I)

Carbamate (-

OCONH₂)

The carbamate

carbonyl stretch is

also a strong

absorption and often

appears at a slightly

lower frequency than

the ester carbonyl.[8]
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~1610 N-H Bending Primary Amine (-NH₂)

This "scissoring"

vibration is

characteristic of the -

NH₂ group.[9]

~1590, ~1485, ~1450
C=C Aromatic Ring

Stretch
Aromatic Ring

These absorptions

correspond to the

stretching of the

carbon-carbon bonds

within the benzene

ring.

~1250 & ~1100 C-O Stretch Ester & Carbamate

These strong bands

are due to the

asymmetric and

symmetric stretching

of the C-O single

bonds in both the

ester and carbamate

moieties.

Mass Spectrometry (MS)
Principle & Causality: In Electron Ionization (EI) Mass Spectrometry, a molecule is bombarded

with high-energy electrons, causing it to ionize and fragment in a reproducible manner. The

mass-to-charge ratio (m/z) of the resulting molecular ion and its fragment ions are detected,

creating a mass spectrum. The fragmentation pattern provides a molecular fingerprint and

reveals structural information.

Experimental Protocol:
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or a gas chromatograph (GC-MS).

Ionization: Use a standard electron ionization energy of 70 eV.

Analysis: The instrument separates the ions based on their m/z ratio and detects their

relative abundance.
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Interpretation: Analyze the molecular ion peak to determine the molecular weight and

interpret the fragmentation pattern to deduce the structure.

Predicted Fragmentation Pathway:
The molecular formula of Ethyl 2-carbamoyloxybenzoate is C₁₀H₁₁NO₄, giving it a molecular

weight of 209.19 g/mol .

Molecular Ion (M⁺˙): m/z = 209

Key Fragmentation Pathways:[5][12][13][14]

Loss of Ethoxy Radical (•OCH₂CH₃): A common fragmentation for ethyl esters, leading to a

stable acylium ion.

M⁺˙ (209) → [M - 45]⁺ = m/z 164

Loss of Ethylene (C₂H₄) via McLafferty Rearrangement: This rearrangement is possible for

the ester group.

M⁺˙ (209) → [M - 28]⁺˙ = m/z 181

Loss of Carbamoyl Radical (•CONH₂): Cleavage of the O-C bond of the carbamate.

M⁺˙ (209) → [M - 44]⁺ = m/z 165

Loss of Isocyanic Acid (HNCO): A characteristic fragmentation for primary carbamates.

M⁺˙ (209) → [M - 43]⁺˙ = m/z 166 (This corresponds to the molecular ion of Ethyl

Salicylate).

Formation of Benzoyl Cation: Subsequent fragmentation of the m/z 164 ion.

m/z 164 → [C₇H₄O₂]⁺ = m/z 120 (loss of CO₂)

Formation of Phenyl Cation: Loss of CO from the benzoyl cation.

m/z 120 → [C₆H₄]⁺ = m/z 76
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Table 4: Predicted Key Ions in the Mass Spectrum of Ethyl 2-carbamoyloxybenzoate

m/z Predicted Ion Structure Origin

209 [C₁₀H₁₁NO₄]⁺˙ Molecular Ion (M⁺˙)

181
[C₈H₇NO₄]⁺˙ (Salicylic acid

carbamate)

M⁺˙ - C₂H₄ (McLafferty

Rearrangement)

166 [C₉H₁₀O₃]⁺˙ (Ethyl Salicylate) M⁺˙ - HNCO

164 [C₈H₄NO₃]⁺ M⁺˙ - •OCH₂CH₃

120 [C₇H₄O₂]⁺ From m/z 164 via loss of CO₂

76 [C₆H₄]⁺ From m/z 120 via loss of CO

Visualization of Fragmentation

m/z 209
(Molecular Ion)

m/z 181

- C₂H₄

m/z 166

- HNCO

m/z 164

- •OC₂H₅

m/z 120

- CO₂

m/z 76

- CO

Click to download full resolution via product page
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Caption: Predicted EI-MS Fragmentation Pathway.

Integrated Spectroscopic Analysis Workflow
The confirmation of the structure of Ethyl 2-carbamoyloxybenzoate is a synergistic process.

Each technique provides a piece of the puzzle, and together they create a self-validating

system.

Spectroscopic Techniques Structural Information

IR Spectroscopy Identify Functional Groups
(-NH₂, -COOR, C=O)

Mass Spectrometry Determine Molecular Weight
(209 g/mol)

¹H NMR
Map Proton Environments

& Connectivity

¹³C NMR Map Carbon Skeleton

Confirmed Structure:
Ethyl 2-carbamoyloxybenzoate

Click to download full resolution via product page

Caption: Integrated workflow for structural elucidation.

Conclusion
This guide provides a detailed, predictive framework for the spectroscopic analysis of Ethyl 2-
carbamoyloxybenzoate. By integrating the expected data from ¹H NMR, ¹³C NMR, IR, and

MS, researchers can confidently confirm the identity and purity of this compound. The

causality-driven interpretations and detailed protocols offered here serve as a robust reference

for scientists engaged in the synthesis and characterization of novel pharmaceutical agents

and organic molecules.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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